Cas no 330937-69-4 (1H-Pyrazole-5-carbonylchloride, 1,3,4-trimethyl-)

• Product Name: 1H-Pyrazole-5-carbonylchloride, 1,3,4-trimethyl-
• CAS No: 330937-69-4
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 301729
• PubChem ID: 45081425
• Update Time: 2025-04-19

1H-Pyrazole-5-carbonylchloride, 1,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonylchloride, 1,3,4-trimethyl-
• 1,3,4-Trimethylpyrazole-5-carbonylchloride
• 2,4,5-trimethylpyrazole-3-carbonyl chloride
• 330937-69-4
• 1,3,4-TRIMETHYL-1H-PYRAZOLE-5-CARBONYL CHLORIDE
• SCHEMBL3056019
• DTXSID90664594

• Inchi： 1S/C7H9ClN2O/c1-4-5(2)9-10(3)6(4)7(8)11/h1-3H3
• InChI Key： HLQNVOVTQPHQLZ-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C)C(C)=NN1C)=O

Computed Properties

• Exact Mass: 172.04047
• Monoisotopic Mass: 172.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles